molecular formula C22H28N6O6 B3004692 ethyl 2-(2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamido)acetate CAS No. 1021026-27-6

ethyl 2-(2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamido)acetate

Cat. No. B3004692
CAS RN: 1021026-27-6
M. Wt: 472.502
InChI Key: ZOJUUJMRKFHXMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-(2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamido)acetate is a useful research compound. Its molecular formula is C22H28N6O6 and its molecular weight is 472.502. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamido)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamido)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Antiproliferative Activity Against Cancer Cell Lines : A study by Mallesha et al. (2012) in "Archives of Pharmacal Research" synthesized derivatives similar to the compound and evaluated their antiproliferative effect against several human cancer cell lines. Certain compounds showed promising activity, indicating potential as anticancer agents (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

  • Antimicrobial Properties : Krishnamurthy et al. (2011) in "Letters in Drug Design & Discovery" reported on the synthesis of similar compounds, which were screened for in vitro antimicrobial activity. Some compounds exhibited potent inhibitory activity against various bacteria (Krishnamurthy, Vinaya, Prasanna, Raghava, & Rangappa, 2011).

  • Antitumor Activities : Xiong Jing (2011) in "Chemistry World" synthesized related compounds and found that they exhibited selective anti-tumor activities. This suggests a potential role in cancer treatment, especially where specific targeting of tumor cells is required (Xiong Jing, 2011).

  • Synthesis and Potential as Antihypertensive Agents : Bayomi et al. (1999) in "Bollettino chimico farmaceutico" synthesized similar compounds and tested them for antihypertensive activity. Certain compounds showed promising results, indicating potential application in managing hypertension (Bayomi, Abdelal, El-Ashry, & Ghoneim, 1999).

  • Applications in Polymer Science : Hattori and Kinoshita (1979) in "Macromolecular Chemistry and Physics" conducted studies on the synthesis of polyamides containing theophylline and thymine, illustrating the compound's potential utility in creating new materials with specific properties (Hattori & Kinoshita, 1979).

properties

IUPAC Name

ethyl 2-[[2-[5-[4-(cyclopropanecarbonyl)piperazin-1-yl]-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl]acetyl]amino]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H28N6O6/c1-3-34-17(30)12-24-16(29)13-28-21(32)18-15(6-7-23-19(18)25(2)22(28)33)26-8-10-27(11-9-26)20(31)14-4-5-14/h6-7,14H,3-5,8-13H2,1-2H3,(H,24,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZOJUUJMRKFHXMG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CNC(=O)CN1C(=O)C2=C(C=CN=C2N(C1=O)C)N3CCN(CC3)C(=O)C4CC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28N6O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

472.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 2-(2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamido)acetate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.